Cas no 2648946-49-8 (5''-bromo-1'',2''-dihydrodispirodiazirine-2,1'-cyclohexane-4',3''-pyrrolo2,3-bpyridine-2''-one)

• Product Name: 5''-bromo-1'',2''-dihydrodispirodiazirine-2,1'-cyclohexane-4',3''-pyrrolo2,3-bpyridine-2''-one
• CAS No: 2648946-49-8
• MF: C₁₂H₁₁BrN₄O
• MW: 307.145941019058
• CID: 5805665
• PubChem ID: 165605778
• Update Time: 2025-07-15

5''-bromo-1'',2''-dihydrodispirodiazirine-2,1'-cyclohexane-4',3''-pyrrolo2,3-bpyridine-2''-one Chemical and Physical Properties

Names and Identifiers

• 2648946-49-8
• EN300-1693477
• 5''-bromo-1'',2''-dihydrodispiro[diazirine-2,1'-cyclohexane-4',3''-pyrrolo[2,3-b]pyridine]-2''-one
• 5''-bromo-1'',2''-dihydrodispirodiazirine-2,1'-cyclohexane-4',3''-pyrrolo2,3-bpyridine-2''-one

• Inchi： 1S/C12H11BrN4O/c13-7-5-8-9(14-6-7)15-10(18)11(8)1-3-12(4-2-11)16-17-12/h5-6H,1-4H2,(H,14,15,18)
• InChI Key： OEQXCZUMXOHCLK-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)C1(C(N2)=O)CCC2(CC1)N=N2

Computed Properties

• Exact Mass: 306.01162g/mol
• Monoisotopic Mass: 306.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.7Ų

Additional information on 5''-bromo-1'',2''-dihydrodispirodiazirine-2,1'-cyclohexane-4',3''-pyrrolo2,3-bpyridine-2''-one

Introduction to 5''-bromo-1'',2''-dihydrodispirodiazirine-2,1'-cyclohexane-4',3''-pyrrolo2,3-bpyridine-2''-one (CAS No. 2648946-49-8)

5''-bromo-1'',2''-dihydrodispirodiazirine-2,1'-cyclohexane-4',3''-pyrrolo2,3-bpyridine-2''-one, identified by its CAS number 2648946-49-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural features and potential applications in drug discovery and molecular imaging. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 5''-bromo-1'',2''-dihydrodispirodiazirine-2,1'-cyclohexane-4',3''-pyrrolo2,3-bpyridine-2''-one incorporates a dispiro-diazirine core, which is a well-known photoreactive moiety. This feature allows the compound to be utilized in photoaffinity labeling techniques, enabling researchers to probe protein-protein interactions and map binding sites with high precision. The bromo substituent on the pyrrole ring further enhances its reactivity, making it amenable to cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex biaryl structures.

In recent years, there has been a surge in the development of small molecules that can modulate protein function through targeted interactions. The 5''-bromo-1'',2''-dihydrodispirodiazirine-2,1'-cyclohexane-4',3''-pyrrolo2,3-bpyridine-2''-one structure has been explored as a potential tool for developing inhibitors or activators of various enzymatic pathways. For instance, its scaffold has been investigated for its ability to interfere with kinases and other signaling proteins that are implicated in diseases such as cancer and inflammatory disorders. Preliminary studies have shown that derivatives of this compound can exhibit inhibitory effects on specific targets, making it a promising candidate for further pharmacological development.

The compound's utility extends beyond drug discovery into the realm of diagnostic imaging. The photoreactive nature of the dispiro-diazirine core allows for the covalent attachment of fluorophores or other imaging probes, facilitating the development of novel contrast agents for techniques like positron emission tomography (PET) or fluorescence microscopy. Researchers have leveraged this property to create probes that can specifically label target proteins in vivo, providing insights into their localization and dynamics within cellular environments. Such advancements are crucial for understanding disease mechanisms and evaluating the efficacy of therapeutic interventions.

Recent breakthroughs in synthetic chemistry have enabled the efficient preparation of 5''-bromo-1'',2''-dihydrodispirodiazirine-2,1'-cyclohexane-4',3''-pyrrolo2,3-bpyridine-2'''-one and its derivatives. Modern methodologies such as flow chemistry and transition-metal-catalyzed reactions have streamlined the synthesis process, allowing for scalable production and easier access to structurally diverse analogs. This accessibility is vital for high-throughput screening campaigns aimed at identifying lead compounds with desired biological activities. The ability to rapidly modify key functional groups also provides flexibility in optimizing properties such as solubility, bioavailability, and target specificity.

The compound's potential applications in materials science are also emerging as an area of interest. Its unique structural motifs have been explored in the design of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system present in the molecule can contribute to electron transport properties, making it suitable for use in electronic devices. Additionally, the photoreactive dispiro-diazirine core offers opportunities for creating photochromic materials that can undergo reversible structural changes upon exposure to light.

As research continues to uncover new functionalities and applications of 5'''-bromo-l'',2'''-dihydrodispirodiazirine-l'',l'-cyclohexane-l',3''' '-pyrrolo-l',3''' '-bpyridine-l''' '-one, collaborations between chemists, biologists, and engineers will be essential in translating these findings into practical solutions. The interdisciplinary nature of this work underscores the importance of innovative molecular design and characterization techniques in driving advancements across multiple scientific disciplines.

In conclusion,5'' '-bromo-l'',l"-dihydrodispirodiazirine-l"',l"-cyclohexane-l"',l"' -pyrrolo-l"',l"' -bpyridine-l"' "-one (CAS No. 2648946--49--8) represents a multifaceted compound with broad applications in pharmaceuticals,diagnostics,and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics,imaging agents,and advanced materials. As synthetic methodologies continue to evolve,the potential uses of this compound are expected to expand further,offering new opportunities for scientific discovery and technological innovation.